Cas no 65727-29-9 (Boronic acid, propyl-, dipropyl ester)

• Product Name: Boronic acid, propyl-, dipropyl ester
• CAS No: 65727-29-9
• MF: C₉H₂₁BO₂
• MW: 172.072843313217
• CID: 397374
• PubChem ID: 13053044
• Update Time: 2025-04-19

Boronic acid, propyl-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid, propyl-, dipropyl ester
• dipropoxy(propyl)borane
• DTXSID20516577
• SCHEMBL4265884
• Dipropyl propylboronate
• 65727-29-9

• Inchi： 1S/C9H21BO2/c1-4-7-10(11-8-5-2)12-9-6-3/h4-9H2,1-3H3
• InChI Key： SKLOAGAYQVGQAL-UHFFFAOYSA-N
• SMILES： O(B(CCC)OCCC)CCC

Computed Properties

• Exact Mass: 171.16713
• Monoisotopic Mass: 172.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46